Cas no 886496-45-3 (4-Bromo-1-fluoro-2-(trifluoromethoxy)benzene 99%)

• Product Name: 4-Bromo-1-fluoro-2-(trifluoromethoxy)benzene 99%
• CAS No: 886496-45-3
• MF: C₇H₃BrF₄O
• MW: 258.995735406876
• MDL: MFCD06660160
• CID: 1004867
• PubChem ID: 17750778
• Update Time: 2025-04-20

4-Bromo-1-fluoro-2-(trifluoromethoxy)benzene 99% Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-1-fluoro-2-(trifluoromethoxy)benzene
• 2-Fluoro-5-bromo-1-trifluoromethoxybenzene
• 4-Bromo-1-fluoro-2-(trifluoromethoxy)benzene 99
• 5-BROMO-2-FLUOROTRIFLUOROANISOLE
• JRD-0249
• PC7291
• AKOS016016341
• 4-Bromo-1-fluoro-2-(trifluoromethoxy)benzene 99%
• MFCD06660160
• 4-Bromo-2-(trifluoromethoxy)fluorobenzene
• 886496-45-3
• SY274496
• DTXSID90590687
• CS-0242176
• C13340
• SCHEMBL1337181
• HGJNLJQEHOVQBB-UHFFFAOYSA-N
• PS-7376
• EN300-245749
• 5-Bromo-2-fluoro(trifluoromethoxy)benzene
• 2-Fluoro-5-bromo-trifluoromethoxybenzene
• DB-182182

• MDL： MFCD06660160
• Inchi： 1S/C7H3BrF4O/c8-4-1-2-5(9)6(3-4)13-7(10,11)12/h1-3H
• InChI Key： HGJNLJQEHOVQBB-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1)OC(F)(F)F)F

Computed Properties

• Exact Mass: 257.93000
• Monoisotopic Mass: 257.93034g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23000
• LogP: 3.48680